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Compound of Interest

Compound Name: 2,4,5-Trimethoxycinnamic acid

Cat. No.: B1220898

An In-depth Technical Guide on the Core Properties of 2,4,5-Trimethoxycinnamic Acid

Introduction

2,4,5-Trimethoxycinnamic acid (2,4,5-TMCA) is a derivative of cinnamic acid, a class of
organic compounds widely distributed in the plant kingdom.[1] As a phenylpropanoid, it serves
as a crucial building block in the synthesis of various biochemicals and reagents.[2] This
technical guide provides a comprehensive overview of the fundamental properties of 2,4,5-
TMCA, its synthesis, biological activities, and safety protocols, tailored for researchers,
scientists, and professionals in drug development. The molecule is of particular interest as it is
the major, non-toxic metabolite of alpha-asarone and retains many of its pharmacological
properties.[3]

Core Physicochemical Properties

The fundamental physical and chemical characteristics of 2,4,5-Trimethoxycinnamic acid are
summarized below. These properties are essential for its handling, characterization, and
application in research and development. The compound typically appears as a light yellow to
dark green powder or crystal.[2][4]
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Property Value Reference(s)
Molecular Formula C12H1405 [2][5]
Molecular Weight 238.24 g/mol [2][5]
CAS Number 24160-53-0 [5]
EC Number 246-047-2
Melting Point 164-166 °C (lit.)
Appearance Light yellow to Amber to Dark ]
green powder to crystal
Purity >97.0% (HPLC) [21[4]

SMILES String
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Synonyms [2][5]

Trimethoxyphenyl)acrylic Acid

Storage Class

11 - Combustible Solids

Spectral Data

Spectroscopic data is critical for the structural elucidation and purity assessment of 2,4,5-

Trimethoxycinnamic acid. Various spectroscopic resources are available for this compound.

e Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectra are available for
2,4,5-Trimethoxycinnamic acid.[6][7][8] The 1H NMR spectrum in CDClIs shows
characteristic chemical shifts for the methoxy, aromatic, and vinyl protons.[6]

« Infrared Spectroscopy (IR): IR spectra are available and can be used to identify the

characteristic functional groups, such as the carboxylic acid and the aromatic ring.[8]

o Mass Spectrometry (MS): Mass spectral data is available, providing information on the

molecular weight and fragmentation pattern of the molecule.[8]
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Experimental Protocols

The synthesis of cinnamic acid derivatives can be achieved through various methods. While
specific protocols for 2,4,5-TMCA are proprietary to manufacturers, general synthetic
procedures for related trimethoxycinnamic acids, such as the Knoevenagel condensation and
esterification/amidation, are well-documented and can be adapted.

General Synthesis via Knoevenagel Condensation

The Knoevenagel condensation is a common method for synthesizing cinnamic acids from
benzaldehydes. The following is a representative "green" protocol for a related isomer, 3,4,5-
trimethoxycinnamic acid, which illustrates the general principles.[9]

Materials:

3,4,5-Trimethoxybenzaldehyde

Malonic acid

Ammonium bicarbonate

Ethyl acetate (EtOAC)

Procedure:

Combine 3,4,5-trimethoxybenzaldehyde (1.0 equiv), malonic acid (1.2 equiv), and
ammonium bicarbonate (0.4 equiv) in a large test tube.[9]

e Add a minimal amount of a high-boiling solvent like ethyl acetate.[9]

e Heat the mixture in an oil bath at approximately 140°C. Vigorous gas evolution will occur as
the reaction proceeds and the solvent boils off.[9]

o After the reaction subsides (typically a few minutes), cool the test tube.[9]

e The crude product is then purified through recrystallization or column chromatography. Thin-
layer chromatography (TLC) can be used to monitor the reaction progress and purity.[9]
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General Workflow for Knoevenagel Condensation

Reaction Setup

Combine Reactants:
- Benzaldehyde derivative
- Malonic Acid
- Ammonium Bicarbonate

l

Add minimal Ethyl Acetate

Reaction

Heat at 140°C in oil bath

l

Monitor gas evolution

Workup & Purification

Cool to room temperature

l

Purify via recrystallization
or column chromatography

'

Assess purity with TLC

ields Cinnamic Acid Derivative

Final Product:
2,4,5-Trimethoxycinnamic Acid
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Metabolism and Hypolipidemic Action of 2,4,5-TMCA

Metabolism | 2 4 5-Trimethoxycinnamic Acid
i ol 24
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Proposed Signaling of 3,4,5-TMCA Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. tandfonline.com [tandfonline.com]

e 2. 2,4,5-Trimethoxycinnamic Acid | CymitQuimica [cymitquimica.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1220898?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220898?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/full/10.3109/14756360902932784
https://cymitquimica.com/products/3B-T1393/245-trimethoxycinnamic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. 2,4,5-trimethoxycinnamic acid: the major metabolite of alpha-asarone, retains most of the
pharmacological properties of alpha-asarone - PubMed [pubmed.ncbi.nlm.nih.gov]

e 4.2,4,5-Trimethoxycinnamic Acid | 24160-53-0 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 5. scbt.com [scht.com]

e 6. dev.spectrabase.com [dev.spectrabase.com]

e 7. spectrabase.com [spectrabase.com]

e 8. trans-2,4,5-Trimethoxycinnamic acid(24160-53-0) 1H NMR spectrum [chemicalbook.com]

e 9. Sciencemadness Discussion Board - Synthesis of 3,4,5-trimethoxy cinnamic acid using
green Knoevenagel condensation - Powered by XMB 1.9.11 [sciencemadness.org]

« To cite this document: BenchChem. [2,4,5-Trimethoxycinnamic acid basic properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220898#2-4-5-trimethoxycinnamic-acid-basic-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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